N-(5-bromo-8-quinolinyl)-3-[(2-chloro-4-nitrophenyl)thio]propanamide

• IUPAC Name: N-(5-bromoquinolin-8-yl)-3-(2-chloro-4-nitrophenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H13BrClN3O3S/c19-13-4-5-15(18-12(13)2-1-8-21-18)22-17(24)7-9-27-16-6-3-11(23(25)26)10-14(16)20/h1-6,8,10H,7,9H2,(H,22,24)
• InChI Key: REEFFKWMNAEXAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2N=C1)NC(=O)CCSC3=C(C=C(C=C3)[N+](=O)[O-])Cl)Br
• Molecular Formula: C18H13BrClN3O3S
• Molecular Weight: 466.7 g/mol

Description

“N-(5-bromo-8-quinolinyl)-3-[(2-chloro-4-nitrophenyl)thio]propanamide” is a complex organic compound. It contains a quinoline ring, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. Quinolines are important in the field of natural products, pharmaceuticals, and materials science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, a nitro group (-NO2), a thio linkage (-S-), and an amide group (-CONH2). The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the nitro group is electron-withdrawing, which could make the compound more susceptible to nucleophilic attack. The thio linkage might also be susceptible to oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitro, amide, and thio groups could increase its solubility in polar solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

The study and application of complex organic compounds like this one are active areas of research in chemistry and materials science. Future work could involve studying its synthesis, properties, and potential applications.